1-(3-chloro-4-methoxyphenyl)-N-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(3-chloro-4-methoxyphenyl)-N-(3,4-dimethylphenyl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C19H19ClN4O2/c1-11-5-6-14(9-12(11)2)21-19(25)18-13(3)24(23-22-18)15-7-8-17(26-4)16(20)10-15/h5-10H,1-4H3,(H,21,25)
• InChI Key: HWRGGDFHJZKVFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(N(N=N2)C3=CC(=C(C=C3)OC)Cl)C)C
• Molecular Formula: C19H19ClN4O2
• Molecular Weight: 370.8 g/mol
• CAS No.: 866896-15-3

Description

1-(3-chloro-4-methoxyphenyl)-N-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C19H19ClN4O2 and its molecular weight is 370.84. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Properties

Compounds structurally related to "1-(3-chloro-4-methoxyphenyl)-N-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide" have demonstrated valuable pharmacological properties. Specifically, they have shown anti-convulsive activity, making them useful in the treatment of epilepsy and related conditions of tension and agitation. This indicates the potential of such compounds in neuroscience and pharmacological research focused on central nervous system disorders (Shelton, 1981).

Antimicrobial Activities

Several studies have focused on the synthesis of novel 1,2,4-Triazole derivatives, highlighting their antimicrobial activities. These compounds, including derivatives of the mentioned chemical structure, have been evaluated against various microorganisms, showing good to moderate activities. This research supports their potential application in developing new antimicrobial agents, which is crucial in the fight against resistant strains of bacteria and fungi (Bektaş et al., 2010).

Antioxidant Activity

Compounds with the core structure of "this compound" have been synthesized and characterized, showing promising antioxidant activities. This suggests their potential use in research aimed at combating oxidative stress-related diseases, highlighting the importance of such compounds in medicinal chemistry and pharmaceutical development (Gilava et al., 2020).

Antitumor Activity

Research has also identified antitumor activities associated with related compounds, particularly in the context of imidazotetrazines. These findings suggest a role for such chemical structures in developing new cancer therapies, especially as novel broad-spectrum antitumor agents. The study of these compounds contributes to oncological research by providing new avenues for treatment strategies (Stevens et al., 1984).